Cas no 2228167-33-5 (tert-butyl N-2-(3-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(3-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228167-33-5
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 6082733
• PubChem ID: 165779937
• Update Time: 2025-10-28

tert-butyl N-2-(3-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• EN300-1872584
• tert-butyl N-[2-(3-hydroxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• 2228167-33-5

• Inchi： 1S/C15H21NO4/c1-14(2,3)20-13(19)16(5)15(4,10-17)11-7-6-8-12(18)9-11/h6-10,18H,1-5H3
• InChI Key： RXEYFFQZTZBHQI-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CC=C(C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Additional information on tert-butyl N-2-(3-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate

Research Brief on tert-Butyl N-2-(3-Hydroxyphenyl)-1-Oxopropan-2-yl-N-Methylcarbamate (CAS: 2228167-33-5)

The compound tert-butyl N-2-(3-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS: 2228167-33-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and hydroxyphenyl functional groups, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a promising candidate for therapeutic interventions.

Recent literature highlights the synthetic pathways for tert-butyl N-2-(3-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate, emphasizing its efficient production through multi-step organic reactions. Researchers have optimized the use of tert-butyl protecting groups to enhance the stability and reactivity of the intermediate compounds. The compound's structural features, including the hydroxyphenyl moiety, suggest potential interactions with biological targets such as enzymes and receptors, making it a valuable scaffold for medicinal chemistry.

Pharmacological evaluations of this compound have revealed its activity in modulating specific biochemical pathways. Preliminary in vitro studies indicate that it exhibits inhibitory effects on certain kinases and proteases, which are critical targets in oncology and inflammatory diseases. Furthermore, its metabolic stability and bioavailability have been assessed using advanced in silico and in vitro models, providing insights into its drug-like properties. These findings underscore its potential as a lead compound for further optimization.

In addition to its pharmacological potential, recent research has explored the mechanistic basis of tert-butyl N-2-(3-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate's bioactivity. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its interaction with target proteins. Molecular docking simulations and X-ray crystallography have provided detailed insights into its binding modes, facilitating the design of more potent analogs. These advancements are expected to accelerate the development of novel therapeutics based on this chemical scaffold.

Looking ahead, the compound's versatility and promising preliminary data warrant further investigation. Future research directions may include in vivo efficacy studies, toxicity profiling, and formulation development to assess its clinical potential. Collaborative efforts between academic and industrial researchers will be essential to translate these findings into tangible therapeutic solutions. The ongoing exploration of tert-butyl N-2-(3-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate exemplifies the dynamic interplay between chemical synthesis and biological evaluation in modern drug discovery.